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CAS No.: 138-41-0
Cat. No.: S002764

Compound Focus: Carzenide

Get Quote

Carzenide, also known as 4-Sulfamoylbenzoic acid, is a carbonic anhydrase inhibitor (CAII) and the major

circulating metabolite of the drug Mafenide. The table below summarizes its core characteristics [1]:

Property

Details

CAS Registry Number

Synonyms

Molecular Formula

Molecular Weight

IUPAC Name

Appearance

Melting Point

Primary Biological Target

Inhibitor Type

Research Applications

138-41-0 [1] [2]

4-Sulfamoylbenzoic acid; p-Carboxybenzenesulfonamide; Dirnate [1] [2]

C7H7NO4S [1] [2]

201.20 g/mol [1] [2]

4-sulfamoylbenzoic acid [1]

White to off-white solid [1]

286 °C [2]

Carbonic Anhydrase Il (CAll) [1]

Strong, competitive inhibitor [1]

Epilepsy; Cervical Cancer [1]
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Experimental Data and Protocol

The following table summarizes key experimental data and a standard protocol for using Carzenide in in

vitro studies, based on information from a chemical supplier [1].

Aspect

Details

Target

Inhibition Type

Cell Line Example

Typical Pretreatment

Primary Solvent

Stock Solution Concentration

Stock Solution Storage

Working Solution Prep

Carbonic Anhydrase II (CAIl) [1]

Competitive [1]

HeLa (Human cervical cancer cells) [1]

100 pM for 2 hours [1]

DMSO [1]

100 mg/mL (497.02 mM) [1]

-80°C for 2 years; -20°C for 1 year [1]

Dilute stock solution in an appropriate buffer or culture medium [1]

Detailed Protocol for Cell-Based CAIl Inhibition

This protocol outlines the steps for pretreating cells with Carzenide to inhibit CAII activity [1].

e Preparation of Stock Solution

o Weigh out the desired amount of Carzenide solid.

o Dissolve the compound in DMSO to create a concentrated stock solution, typically at 100
mg/mL (497.02 mM). Note that DMSO is hygroscopic and can impact solubility; it is best to use

a newly opened container.
o Aliquot the stock solution and store it at -80°C for up to 2 years or -20°C for up to 1 year to
maintain stability and avoid repeated freeze-thaw cycles.

e Preparation of Working Solution
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o Thaw the stock solution at room temperature.

o Dilute the stock solution into the cell culture medium to achieve the final desired concentration.

For example, to achieve a 100 uM working concentration, a 497.02 mM stock would require a
1:4970 dilution.

e Cell Treatment and Incubation

o Culture your cells (e.g., HelLa cells) following standard procedures.

o Replace the existing culture medium with the medium containing the Carzenide working
solution.

o Incubate the cells for the required duration. An example from the literature is a 2-hour

pretreatment with 100 pM Carzenide before proceeding with the subsequent experimental
assay [1].

Mechanism and Experimental Workflow

The following diagram illustrates Carzenide's mechanism of action and a general workflow for its

experimental application in a cell-based research context.
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Limitations and Further Research

The information available from the current search is primarily foundational. As a researcher, you would

likely need to consult more specialized resources to find:

¢ Detailed biochemical assays for measuring CAll inhibition (e.g., stopped-flow kinetics).
¢ In vivo protocols for administering Carzenide in animal models of epilepsy or cancer.
e Specific readouts and endpoints used in cervical cancer research beyond general CAIll inhibition.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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